2,6-bis[3-(furan-2-yl)prop-2-en-1-ylidene]cyclohexan-1-one

• IUPAC Name: (2E,6Z)-2,6-bis[(E)-3-(furan-2-yl)prop-2-enylidene]cyclohexan-1-one
• InChI: InChI=1S/C20H18O3/c21-20-16(8-2-10-18-12-4-14-22-18)6-1-7-17(20)9-3-11-19-13-5-15-23-19/h2-5,8-15H,1,6-7H2/b10-2+,11-3+,16-8-,17-9+
• InChI Key: SHPLADCLSRWYLI-PHOYRZJASA-N
• Canonical SMILES: C1CC(=CC=CC2=CC=CO2)C(=O)C(=CC=CC3=CC=CO3)C1
• Isomeric SMILES: C1C/C(=C\C=C\C2=CC=CO2)/C(=O)/C(=C\C=C\C3=CC=CO3)/C1
• Molecular Formula: C20H18O3
• Molecular Weight: 306.4 g/mol
• CAS No.: 25671-98-1

Description

2,6-bis[3-(furan-2-yl)prop-2-en-1-ylidene]cyclohexan-1-one is a useful research compound. Its molecular formula is C20H18O3 and its molecular weight is 306.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 306.125594432 g/mol and the complexity rating of the compound is 493. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Mechanism of Action

Target of Action

The primary target of this compound is the enzyme Z-farnesyl diphosphate synthase . This enzyme plays a crucial role in the biosynthesis of isoprenoid compounds, which are essential components in all cells .

Mode of Action

The compound interacts with its target, Z-farnesyl diphosphate synthase, by participating in the catalysis of the chemical reaction involving geranyl diphosphate and isopentenyl diphosphate . The result of this reaction is the formation of diphosphate and (2Z,6E)-farnesyl diphosphate .

Biochemical Pathways

The compound is involved in the mevalonate (MVA) pathway and the 2-C-methyl-D-erythritol-4-phosphate (MEP) pathway . These pathways are responsible for the biosynthesis of isoprenoid compounds. The compound, specifically, is formed by the Z-farnesyl diphosphate synthase-catalyzed condensation of isopentenyl diphosphate (IPP) with geranyl diphosphate (GPP) .

Result of Action

The result of the compound’s action is the formation of (2Z,6E)-farnesyl diphosphate , which is a precursor of decaprenyl diphosphate . Decaprenyl diphosphate plays a central role in the biosynthesis of the mycobacterial cell wall .